![molecular formula C16H19N3O4 B2760888 2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide CAS No. 1105199-40-3](/img/structure/B2760888.png)
2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as GSK-3β inhibitor VIII and has been studied for its ability to inhibit glycogen synthase kinase 3 beta (GSK-3β), an enzyme that plays a crucial role in various cellular processes.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Reactions of Benzothiazine Derivatives : Research has involved the synthesis and reactions of benzothiazine derivatives, which are of interest for their potential antitumor and antimicrobial activities. The study explored novel synthetic pathways and the biological activity screening of synthesized compounds, indicating a methodology that could be relevant for synthesizing and testing the biological activities of structurally similar compounds like 2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide (Abbas & Farghaly, 2010).
Antioxidant Studies of N-Substituted Benzyl/Phenyl Acetamides : Another study focused on synthesizing novel carboxamides based upon the pyrazolobenzothiazine ring system and evaluating them for antioxidant activity. This research showcases the potential of such compounds in scavenging free radicals and suggests a pathway for developing compounds with significant biological activities (Ahmad et al., 2012).
Antiproliferative Activity
- Synthesis of Benzodifuranyl and Other Derivatives : Compounds synthesized from visnaginone and khellinone demonstrated significant COX-2 inhibition, analgesic, and anti-inflammatory activities in research. This example underlines the therapeutic potential of synthetically modified compounds for the treatment of inflammation and pain, which could extend to the study of this compound as well (Abu‐Hashem et al., 2020).
Anti-Tubercular Scaffold
- Ultrasound Assisted Synthesis of Anti-Tubercular Compounds : A study on the synthesis of benzamide derivatives using ultrasound as a green chemistry tool showed promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This highlights the innovative synthetic methods and potential applications of benzamide derivatives in treating tuberculosis, relevant to similar compounds (Nimbalkar et al., 2018).
properties
IUPAC Name |
2,4-dimethoxy-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-22-12-6-7-13(14(11-12)23-2)16(21)17-8-4-10-19-15(20)5-3-9-18-19/h3,5-7,9,11H,4,8,10H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXXJPZRMFOXQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCCCN2C(=O)C=CC=N2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.